Cas no 2869870-90-4 (6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)- )

• Product Name: 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)-
• CAS No: 2869870-90-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5561679
• Update Time: 2025-08-05

6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 6-(2-Propen-1-yl) (1R,5S)-6-azabicyclo[3.1.1]heptane-3,6-dicarboxylate (ACI)
• 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)-

• Inchi： 1S/C11H15NO4/c1-2-3-16-11(15)12-8-4-7(10(13)14)5-9(12)6-8/h2,7-9H,1,3-6H2,(H,13,14)/t7-,8+,9-
• InChI Key： WRQFWBAFGNBJJG-AYMMMOKOSA-N
• SMILES： C(N1[C@H]2C[C@H](C[C@@H]1C2)C(=O)O)(=O)OCC=C

Additional information on 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)-

6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)-

The compound 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid, 6-(2-propen-1-yl) ester, (1R,5S)- with CAS No. 2869870-90-4 is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and wide-ranging applications in drug design, polymer synthesis, and advanced materials development.

The core structure of this compound is the azabicyclo[3.1.1]heptane framework, a bicyclic system that combines a seven-membered ring with two fused rings and one nitrogen atom in the structure. This bicyclic system is highly rigid and provides excellent stability to the molecule. The presence of two carboxylic acid groups at positions 3 and 6 introduces additional functional diversity to the molecule, enabling it to participate in various chemical reactions such as esterification, amidation, and polymerization.

The 6-(2-propen-1-yl) ester group attached to the compound adds another layer of functionality by introducing an alkenyl chain into the structure. This group not only enhances the molecule's reactivity but also improves its compatibility with other organic compounds in solution or during synthesis processes. The stereochemistry of the compound is defined by its (1R,5S) configuration, which plays a critical role in determining its physical properties and interactions with other molecules.

Recent studies have highlighted the potential of azabicyclo[3.1.1]heptane derivatives in drug delivery systems due to their ability to form stable complexes with therapeutic agents. For instance, researchers have explored the use of these compounds as carriers for hydrophobic drugs, leveraging their amphiphilic nature to enhance drug solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer chemistry. The presence of carboxylic acid groups allows for easy incorporation into polymeric networks through ester or amide linkages. This capability makes it an attractive candidate for developing high-performance polymers with tailored mechanical and thermal properties.

From a synthetic perspective, the preparation of 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid derivatives involves a combination of ring-closing metathesis and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient syntheses of these compounds, reducing production costs and improving scalability.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 444 g/mol, with a melting point around 200°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

One of the most exciting areas of research involving this compound is its application in nanotechnology. Scientists have demonstrated that it can serve as a building block for self-assembling nanostructures due to its rigid bicyclic framework and functionalizable groups.

In conclusion, 6-Azabicyclo[3.1.1]heptane-3,6-dicarboxylic acid derivatives represent a versatile class of compounds with diverse applications across multiple disciplines.